Ethyltrimethylsilane

• IUPAC Name: ethyl(trimethyl)silane
• InChI: InChI=1S/C5H14Si/c1-5-6(2,3)4/h5H2,1-4H3
• InChI Key: UKAJDOBPPOAZSS-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](C)(C)C
• Molecular Formula: C5H14Si
• DSSTOX Substance ID: DTXSID00187961
• Molecular Weight: 102.25 g/mol
• CAS RN: 3439-38-1

Description

• Ethyltrimethylsilane has the chemical formula (CH₃)₃SiC≡CH and a molecular weight of 98.22 g/mol .
• It appears as a colorless liquid at room temperature.
• This compound serves as a versatile building block in organic synthesis due to its unique reactivity.

Scientific Research Applications

Organic Synthesis:

Polymer Chemistry:

Safety and Hazards

Ethyltrimethylsilane is a highly flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to handle with gloves, keep away from heat, open flames, sparks, and to store in a well-ventilated place.

Mechanism of Action

• The exact mechanism by which ethyltrimethylsilane exerts its effects depends on the specific reaction it undergoes.
• In cross-coupling reactions, it acts as a nucleophile, forming carbon-carbon bonds.

Biochemical Analysis

Biochemical Properties

Ethyltrimethylsilane plays a significant role in biochemical reactions, particularly in the modification of biomolecules. It interacts with various enzymes, proteins, and other biomolecules through its silicon atom, which can form stable bonds with organic groups. One of the key interactions of this compound is with tetanus toxin, where it acts as an inhibitor . This interaction is crucial in understanding the potential therapeutic applications of this compound in inhibiting neurotoxins.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can affect the expression of genes involved in detoxification processes, thereby enhancing the cell’s ability to neutralize harmful substances . Additionally, it has been observed to impact cellular metabolism by altering the activity of enzymes involved in metabolic pathways.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. This compound exerts its effects through binding interactions with enzymes and proteins, leading to enzyme inhibition or activation. For example, its interaction with tetanus toxin results in the inhibition of neurotransmitter release, which is a critical step in preventing neurotoxic effects . Furthermore, this compound can induce changes in gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a reduction in its efficacy . Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in in vitro studies where it maintains its activity over several days.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to have minimal adverse effects and can effectively modulate biochemical pathways . At high doses, it can exhibit toxic effects, including cellular toxicity and adverse physiological responses. Threshold effects have been observed, where the compound’s efficacy plateaus beyond a certain dosage, indicating the importance of optimizing dosage levels for therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. It is primarily metabolized through oxidation and conjugation reactions, which are catalyzed by enzymes such as cytochrome P450 . These metabolic pathways are essential for the detoxification and elimination of this compound from the body, ensuring that it does not accumulate to toxic levels.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes . This compound tends to accumulate in lipid-rich regions of cells due to its hydrophobic nature, which influences its localization and activity within different cellular compartments.

Subcellular Localization

The subcellular localization of this compound is primarily in the cytoplasm and lipid-rich organelles such as the endoplasmic reticulum and mitochondria . This localization is influenced by targeting signals and post-translational modifications that direct this compound to specific compartments. Its activity and function are modulated by its localization, with significant effects observed in organelles involved in lipid metabolism and detoxification processes.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Reagents and Conditions:

Major Products:

Comparison with Similar Compounds

• Ethyltrimethylsilane is unique due to its terminal acetylene functionality.
• Similar compounds include other trimethylsilyl-substituted alkynes , such as propyltrimethylsilane and butyltrimethylsilane .

Q & A

Q1: What is the primary mode of decomposition observed for chemically activated Ethyltrimethylsilane?

A1: Studies have shown that this compound undergoes decomposition primarily through Si-C bond rupture when chemically activated. This decomposition pathway has been investigated using techniques like photolysis, where this compound was exposed to UV radiation at specific wavelengths (147 nm).

Q2: How does the presence of unsaturated groups in silicon-containing compounds affect glow discharge polymerization?

A2: Research using Tetramethylsilane, Trimethylvinylsilane, and this compound revealed that the presence or absence of unsaturated groups in the starting monomers significantly impacts the glow discharge polymerization process. The presence of these groups influences both the deposition rate of the polymer and the final elemental composition of the polymer formed. Interestingly, the type of unsaturated group (double or triple bond) had a lesser impact compared to the presence or absence of any unsaturation.

Q3: What is the thermal A factor associated with the decomposition of chemically activated Tetramethylsilane, and how was it determined?

A4: The thermal A factor, which is a measure of the frequency of successful collisions leading to a reaction, was determined to be 10^15.0±0.5 sec^-1 for the decomposition of chemically activated Tetramethylsilane. This value was determined by comparing experimental rate constants obtained from photolysis experiments with calculations based on RRKM theory, a statistical approach to understanding unimolecular reaction rates.

Q4: What insights into the decomposition of this compound can be gained from comparing it to the decomposition of Neopentane?

A5: Comparing the decomposition of this compound to Neopentane provides insights into the influence of the central atom (Silicon vs. Carbon) on the reaction pathway. While both molecules share a similar structure, the A factor for Tetramethylsilane decomposition differs from that of Neopentane, suggesting that the nature of the central atom influences the vibrational frequencies and bond energies involved in the decomposition process.

Q5: What are some practical applications of this compound in material science?

A6: this compound serves as a precursor for preparing furylorganylsilanes, a class of organosilicon compounds with applications in polymer chemistry and materials science. Additionally, this compound's derivatives find use in developing thin films for solar cell packaging due to their excellent optical and electrical properties.